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Compound of Interest

Compound Name: Eisenfumarat

Cat. No.: B056393 Get Quote

Ein umfassender technischer Leitfaden zu den physikalischen und chemischen Eigenschaften

von Eisen(II)-fumarat

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Übersicht über Eisen(II)-fumarat

(FeC₄H₂O₄), ein häufig verwendetes Eisensalz zur Behandlung und Vorbeugung von

Eisenmangelanämie. Es werden die wesentlichen physikalischen und chemischen

Eigenschaften, Herstellungsmethoden, analytische Protokolle und die biologische Aufnahme

des Wirkstoffs behandelt.

Physikalische und Chemische Eigenschaften
Eisen(II)-fumarat ist das Eisensalz der Fumarsäure. Es liegt typischerweise als feines,

geruchloses, rot-oranges bis rot-braunes Pulver vor.[1][2] Nachstehend sind die quantitativen

physikochemischen Daten zusammengefasst.

Tabelle 1: Physikalische und Chemische Eigenschaften
von Eisen(II)-fumarat
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Eigenschaft Wert Referenz

Chemischer Name Eisen(II)-(E)-but-2-endioat [2]

Summenformel C₄H₂FeO₄ [2]

Molare Masse 169,90 g/mol [2]

CAS-Nummer 141-01-5 [2]

Aussehen
Rot-oranges bis rot-braunes

Pulver
[1][2]

Aggregatzustand Fest [2]

Dichte 1,44 - 2,435 g/cm³ [2][3]

Schmelzpunkt > 280 °C (zersetzt sich) [2][4]

Löslichkeit in Wasser 0,14 g / 100 mL (bei 25 °C) [4][5]

Löslichkeit in Ethanol Sehr schwer löslich [1][4]

Eisen(II)-Gehalt ca. 32 % [6]

pH-Wert (1 % Suspension) ca. 5 - 6 [6]

Gehalt (getrocknete Substanz) 97,0 % – 101,0 % (USP) [1][7]

Herstellung und Synthese
Die industrielle Herstellung von Eisen(II)-fumarat erfolgt typischerweise durch eine

Fällungsreaktion in wässriger Lösung.

Experimentelles Protokoll: Synthese von Eisen(II)-
fumarat
Prinzip: Eisen(II)-fumarat wird durch die Reaktion von Eisen(II)-sulfat mit Natriumfumarat

hergestellt.[8] Das schwerlösliche Eisen(II)-fumarat fällt aus der heißen Lösung aus und kann

durch Filtration abgetrennt werden.

Reagenzien:
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Eisen(II)-sulfat-Heptahydrat (FeSO₄·7H₂O)

Fumarsäure (C₄H₄O₄)

Natriumcarbonat-Monohydrat (Na₂CO₃·H₂O)

Gereinigtes Wasser

Prozedur:

Herstellung der Natriumfumaratlösung: 53,5 Teile Natriumcarbonat-Monohydrat werden in

400-450 Teilen Wasser gelöst. Unter Rühren und Erhitzen werden langsam 50 Teile

Fumarsäure zugegeben. Die resultierende Lösung von Natriumfumarat hat einen pH-Wert

von ca. 6,8.[4]

Herstellung der Eisen(II)-sulfatlösung: 118 Teile Eisen(II)-sulfat-Heptahydrat werden in 330

Teilen Wasser gelöst. Der pH-Wert wird auf ca. 3,3 eingestellt.[4]

Fällung: Beide Lösungen werden nahe am Siedepunkt gehalten. Die heiße

Natriumfumaratlösung wird langsam unter starkem Rühren zur Eisen(II)-sulfatlösung

gegeben.[4]

Isolation und Trocknung: Es bildet sich ein rot-brauner Niederschlag von wasserfreiem

Eisen(II)-fumarat. Die Suspension wird filtriert (z. B. mittels einer Zentrifuge) und der

Filterkuchen mit heißem Wasser gewaschen, um Verunreinigungen zu entfernen. Das

Produkt wird anschließend in einem Trockenschrank (z. B. bei 110 °C für 15 Stunden) bis

zur Gewichtskonstanz getrocknet.[4]

Diagramm: Herstellungsworkflow
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Vorbereitung der Reagenzien

Synthesereaktion

Aufarbeitung

Lösen von FeSO₄·7H₂O
in Wasser (pH ~3.3)

Mischen der heißen Lösungen
unter starkem Rühren

Lösen von Na₂CO₃·H₂O
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(pH ~6.8)
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Filtration und Waschen
des Niederschlags
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(z.B. 110 °C)

Reines Eisen(II)-fumarat
(Pulver)
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Caption: Vereinfachter Workflow der Synthese von Eisen(II)-fumarat.
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Analytische Methoden
Die Qualitätskontrolle von Eisen(II)-fumarat als pharmazeutischer Wirkstoff folgt den in den

Arzneibüchern (z. B. USP, Ph. Eur.) festgelegten Methoden.

Experimentelles Protokoll: Gehaltsbestimmung mittels
Titration (nach USP-Ansatz)
Prinzip: Der Gehalt an Eisen(II) wird durch eine Redox-Titration mit einer standardisierten

Cersulfat-Lösung bestimmt. Eisen(II) wird zu Eisen(III) oxidiert, während Cer(IV) zu Cer(III)

reduziert wird. Der Endpunkt wird potentiometrisch oder mit einem geeigneten Indikator (z. B.

Ferroin) bestimmt.

Reagenzien:

Eisen(II)-fumarat-Probe (ca. 500 mg, genau eingewogen)

Schwefelsäure (verdünnt, 1 M)

Cersulfat-Lösung (0,1 N, standardisiert)

Ferroin-Indikatorlösung

Gereinigtes Wasser

Prozedur:

Probenvorbereitung: Etwa 500 mg der Probe werden genau eingewogen und in einen

Erlenmeyerkolben überführt.

Auflösung: 25 mL einer 1:2 verdünnten Salzsäure werden hinzugefügt und die Mischung

wird erhitzt, um die Probe vollständig zu lösen.[1] Nach dem Abkühlen wird die Lösung mit

Wasser auf ca. 100 mL verdünnt.

Titration: Die vorbereitete Probelösung wird unter ständigem Rühren mit der 0,1 N Cersulfat-

Lösung titriert.
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Endpunkterkennung: Kurz vor dem Äquivalenzpunkt werden einige Tropfen Ferroin-Indikator

zugegeben. Der Endpunkt ist erreicht, wenn die Farbe der Lösung von Rot nach Hellblau

umschlägt.

Berechnung: Der Gehalt an C₄H₂FeO₄ wird aus dem Verbrauch der Cersulfat-Lösung

berechnet. Jeder Milliliter 0,1 N Cersulfat entspricht 16,99 mg C₄H₂FeO₄.[1]

Experimentelles Protokoll: Bestimmung des
Eisengehalts mittels Atomabsorptionsspektroskopie
(AAS)
Prinzip: Die Probe wird in Lösung gebracht und in die Flamme eines AAS-Geräts zerstäubt.[9]

Die in der Flamme erzeugten freien Eisenatome im Grundzustand absorbieren Licht einer

spezifischen Wellenlänge (248,3 nm für Eisen), das von einer Hohlkathodenlampe emittiert

wird. Die Schwächung der Lichtintensität ist nach dem Lambert-Beer'schen Gesetz

proportional zur Konzentration der Eisenatome.[10]

Ausrüstung und Reagenzien:

Atomabsorptionsspektrometer mit Eisen-Hohlkathodenlampe

Acetylen-Luft-Flamme

Eisen-Standardlösungen (z. B. 0, 2, 4, 6, 8, 10 mg/L)

Salpetersäure (1 % v/v) als Verdünnungsmittel

Eisen(II)-fumarat-Probe

Prozedur:

Probenvorbereitung: Eine genau abgewogene Menge Eisen(II)-fumarat wird in einem

definierten Volumen Salpetersäure (z. B. 10 % HNO₃) unter Erwärmen gelöst. Die Lösung

wird quantitativ in einen 100-mL-Messkolben überführt und mit 1 %iger Salpetersäure

aufgefüllt.
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Verdünnung: Ein Aliquot der Stammlösung wird mit 1 %iger Salpetersäure so verdünnt, dass

die Eisenkonzentration im linearen Arbeitsbereich der Kalibrierung liegt (z. B. 1:100).[11]

Kalibrierung: Die Standardlösungen werden nacheinander in das AAS-Gerät eingeführt und

die Extinktion bei 248,3 nm gemessen. Es wird eine Kalibriergerade (Extinktion vs.

Konzentration) erstellt.

Messung: Die vorbereitete Probelösung wird unter identischen Bedingungen gemessen.

Berechnung: Die Eisenkonzentration in der Probelösung wird anhand der Kalibriergeraden

ermittelt. Unter Berücksichtigung aller Verdünnungsschritte wird der prozentuale Eisengehalt

in der ursprünglichen Probe berechnet.

Biologische Bedeutung und
Absorptionsmechanismus
Eisen(II)-fumarat dient als Quelle für zweiwertiges Eisen (Fe²⁺), das im Vergleich zu

dreiwertigem Eisen (Fe³⁺) besser vom Körper aufgenommen wird.[12] Die Absorption findet

hauptsächlich im Duodenum und im proximalen Jejunum statt.

Der Prozess wird streng durch ein System von Transportproteinen und dem Hormon Hepcidin

reguliert, um eine Eisenüberladung zu verhindern.

Aufnahme in den Enterozyten: Nicht-Häm-Eisen (Fe³⁺) aus der Nahrung wird an der

apikalen Membran der Darmzellen durch das Enzym Duodenal-Cytochrom-B (Dcytb) zu

Fe²⁺ reduziert. Das Fe²⁺ wird dann über den Divalenten Metalltransporter 1 (DMT1) in die

Zelle transportiert.[13][14]

Intrazellulärer Transport und Speicherung: Innerhalb der Zelle kann Eisen als Ferritin

gespeichert oder zur basolateralen Membran transportiert werden.

Export aus den Enterozyten: Das Eisen wird durch das Transportprotein Ferroportin (FPN)

aus der Zelle ins Blutplasma geschleust.[15] Dabei wird es durch das Enzym Hephaestin

wieder zu Fe³⁺ oxidiert.

Transport im Blut: Im Blut bindet Fe³⁺ an das Protein Transferrin und wird zu den Zielorten

(z. B. Knochenmark zur Hämoglobinsynthese) transportiert.
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Regulierung durch Hepcidin: Das von der Leber produzierte Hormon Hepcidin ist der

Hauptregulator der Eisenhomöostase. Bei hohen Eisenspiegeln bindet Hepcidin an

Ferroportin, was dessen Internalisierung und Abbau bewirkt.[13][16] Dies blockiert den

Eisenaustritt aus den Darmzellen und reduziert die Eisenabsorption.

Diagramm: Intestinale Eisenabsorption

Darmlumen

Enterozyt (Darmzelle)

Blutplasma

Leber (Regulation)

Eisen(II)-fumarat Fe²⁺Dissoziation DMT1Aufnahme Fe²⁺

Ferritin
(Speicher)

Ferroportin (FPN)
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(Hephaestin)

Speicherung

Export
TransferrinBindung

Hepcidin
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Caption: Mechanismus der Absorption von Eisen aus Eisen(II)-fumarat im Dünndarm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ferrous Fumarate USP EP BP IP FCC Food Grade Manufacturers [anmol.org]

2. Eisen(II)-fumarat – Wikipedia [de.wikipedia.org]

3. USP – Ferrous Fumarate [ferrousfumarate.hu]

4. Ferrous Fumarate FCC [chem-lygzhhg.com]

Grundlagen & Exploration

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://rcastoragev2.blob.core.windows.net/e7e323bca0eff738f8d0dae7c0796ea1/PMC4178046.pdf
https://pubmed.ncbi.nlm.nih.gov/21199652/
https://www.benchchem.com/product/b056393?utm_src=pdf-body-img
https://www.benchchem.com/product/b056393?utm_src=pdf-custom-synthesis
https://www.anmol.org/ferrousfumarateUSP-BP-IP-FCC-FOOD.html
https://de.wikipedia.org/wiki/Eisen(II)-fumarat
https://ferrousfumarate.hu/usp/
https://www.chem-lygzhhg.com/products/fcc-usp-ep.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Eisen(II)-fumarat, 94 %, Thermo Scientific Chemicals 1000 g | Buy Online | Thermo
Scientific Alfa Aesar | Fisher Scientific [fishersci.de]

6. lohmann-minerals.com [lohmann-minerals.com]

7. Iron or Ferrous Fumarate EP BP USP IP Manufacturers, with SDS MSDS
[mubychem.com]

8. industrystock.de [industrystock.de]

9. uni-heidelberg.de [uni-heidelberg.de]

10. Protokoll zur Atomabsorptionsspektroskopie - Hausarbeiten.de | Hausarbeiten
publizieren [hausarbeiten.de]

11. roflboa.1338.at [roflboa.1338.at]

12. PharmaWiki - Eisen [pharmawiki.ch]

13. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]

14. The role of hepcidin, ferroportin, HCP1, and DMT1 protein in iron absorption in the
human digestive tract [termedia.pl]

15. youtube.com [youtube.com]

16. Intestinal DMT1 cotransporter is down-regulated by hepcidin via proteasome
internalization and degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physikalische und chemische Eigenschaften von
Eisenfumarat]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056393#physikalische-und-chemische-
eigenschaften-von-eisenfumarat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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